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Compound of Interest

Compound Name: Ethyllucidone

Cat. No.: B1151810 Get Quote

In-Depth Technical Guide: Ethyllucidone
DISCLAIMER: Sufficiently detailed public information to construct a comprehensive technical

guide for Ethyllucidone is not available at this time. Initial research indicates a significant

confusion in scientific literature and commercial databases between Ethyllucidone and a

structurally similar compound, Lucidone. The biological activity data found predominantly

pertains to Lucidone and cannot be reliably attributed to Ethyllucidone due to structural

differences. This guide summarizes the limited available information on Ethyllucidone and

highlights the data gaps.

Chemical Structure and Properties
Ethyllucidone is a chalcone, a type of natural product characterized by a three-carbon α,β-

unsaturated carbonyl system linking two aromatic rings. It has been reported to be isolated

from the roots of Lindera strychnifolia.

Table 1: Chemical Identifiers for Ethyllucidone
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Identifier Value Source

IUPAC Name

(2Z)-2-[(2E)-1-Ethoxy-3-

phenyl-2-propen-1-ylidene]-4-

methoxy-4-cyclopentene-1,3-

dione

[1]

CAS Number 1195233-59-0 [1]

Molecular Formula C₁₇H₁₆O₄ [2]

Molecular Weight 284.31 g/mol [2]

SMILES String
Not definitively available in

public databases.

Note on a Related Compound: Lucidone

It is crucial to distinguish Ethyllucidone from a similar compound named Lucidone. Lucidone

(CAS 19956-53-7) has a chemical formula of C₁₅H₁₂O₄ and the IUPAC name 2-[(2E)-1-

hydroxy-3-phenyl-2-propenylidene]-4-methoxy-4-cyclopentene-1,3-dione. The structural

difference is the presence of a hydroxyl (-OH) group in Lucidone where Ethyllucidone has an

ethoxy (-OCH₂CH₃) group. This seemingly minor difference can significantly impact the

compound's physicochemical and biological properties.

Table 2: Physicochemical Properties of Ethyllucidone

Property Value Source

Melting Point Data not available.

Boiling Point Data not available.

Solubility

Data not available. Specific

solubility in water or common

organic solvents has not been

publicly reported.

Biological Activity and Mechanism of Action
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There is a significant lack of specific biological activity data for Ethyllucidone in the public

domain. The majority of research on anti-inflammatory effects, particularly the inhibition of NF-

κB and MAPK signaling pathways, has been conducted on Lucidone. Due to the structural

differences between the two compounds, it is not scientifically sound to extrapolate the

biological activities of Lucidone to Ethyllucidone without direct experimental evidence.

Signaling Pathway (Hypothetical, based on Lucidone
data)
No signaling pathway diagrams can be generated for Ethyllucidone due to the absence of

specific data. A diagram for Lucidone's anti-inflammatory mechanism is provided for

informational purposes only and should not be considered representative of Ethyllucidone's

activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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